
4-Fluoro-2-phenylaniline molecular weight and
formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Fluoro-2-phenylaniline

Cat. No.: B157491 Get Quote

Core Chemical Identity of 4-Fluoro-2-
phenylaniline
This document provides the fundamental molecular and structural data for 4-Fluoro-2-
phenylaniline, a fluorinated aniline derivative. The information is presented to serve as a

foundational reference for researchers and professionals in drug development and organic

synthesis.

Quantitative Molecular Data
The essential quantitative attributes of 4-Fluoro-2-phenylaniline are summarized in the table

below. These values are critical for stoichiometric calculations, analytical characterization, and

computational modeling.
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Chemical Identifier Value

IUPAC Name 4-fluoro-2-phenylaniline

CAS Number 1717-22-2

Molecular Formula C12H10FN[1]

Molecular Weight 187.21 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)C2=C(C=CC(=C2)F)N[1]

InChI Key JDRKNEMJCQALHM-UHFFFAOYSA-N[1]

Methodological Considerations
The determination of a compound's molecular formula and weight are fundamental procedures

in chemical characterization.

Molecular Formula (C12H10FN): This is typically determined with high certainty using high-

resolution mass spectrometry (HRMS), which provides an exact mass of the molecular ion,

allowing for the unambiguous determination of the elemental composition.[2] Elemental

analysis, a method that determines the mass percentages of carbon, hydrogen, nitrogen,

and other elements, is also a classic confirmatory technique.

Molecular Weight (187.21 g/mol ): This value is calculated from the molecular formula using

the standard atomic weights of its constituent elements (Carbon, Hydrogen, Fluorine, and

Nitrogen). Mass spectrometry is the primary experimental technique used to confirm the

molecular weight, where the molecular ion peak in the mass spectrum corresponds to this

value.[2]

Due to the fundamental and standardized nature of these determinations for a stable chemical

entity, detailed, novel experimental protocols are not applicable. The process adheres to

routine analytical chemistry standards. Similarly, as a single small molecule, 4-Fluoro-2-
phenylaniline does not possess "signaling pathways" or complex "logical relationships" that

would necessitate a Graphviz diagram for elucidation. Such visualizations are suited for

depicting complex biological or procedural workflows, which are not relevant to the

presentation of this compound's basic chemical data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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